Cas no 2228421-38-1 (O-2-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylhydroxylamine
• CAS No: 2228421-38-1
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6308059
• PubChem ID: 165859429
• Update Time: 2025-05-26

O-2-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylhydroxylamine
• EN300-1804380
• 2228421-38-1
• O-[2-(2,2,3,3-tetramethylcyclopropyl)propan-2-yl]hydroxylamine

• Inchi： 1S/C10H21NO/c1-8(2)7(9(8,3)4)10(5,6)12-11/h7H,11H2,1-6H3
• InChI Key： AJRKZJISNUFXDL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C(C)(C)C1(C)C)N

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylhydroxylamine

Comprehensive Overview of O-2-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylhydroxylamine (CAS No. 2228421-38-1)

The compound O-2-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylhydroxylamine (CAS No. 2228421-38-1) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a tetramethylcyclopropyl group attached to a propan-2-ylhydroxylamine moiety, which contributes to its distinct reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its potential role in pharmaceutical intermediates, agrochemical synthesis, and material science. The demand for such niche chemicals has grown alongside advancements in green chemistry and sustainable synthesis methods.

One of the key features of O-2-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylhydroxylamine is its sterically hindered cyclopropyl ring, which can influence its stability and reactivity. This structural attribute makes it a candidate for studying ring-strain effects in organic reactions, a topic frequently searched in academic and industrial chemistry forums. The compound’s hydroxylamine functional group also opens doors to its use in nitrogen-containing heterocycles, which are pivotal in drug discovery and catalysis. Recent trends in AI-driven molecular design have further highlighted the importance of such structurally complex molecules in high-throughput screening.

In the context of user search trends, queries related to "cyclopropyl derivatives in medicine" and "hydroxylamine applications" have surged, reflecting broader interest in this compound’s potential. Additionally, the rise of bioorthogonal chemistry—a technique for selective reactions in biological systems—has spurred curiosity about how O-2-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylhydroxylamine could be leveraged in bioconjugation or probe development. These applications align with the growing focus on precision medicine and diagnostic tools, making the compound relevant to cutting-edge research.

From a synthetic chemistry perspective, the preparation of O-2-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylhydroxylamine often involves multi-step routes, including cyclopropanation and hydroxylamine introduction. Researchers frequently search for "efficient synthesis of hindered amines" or "cyclopropyl group stability," underscoring the technical challenges associated with this compound. Innovations in flow chemistry and catalytic methods may offer solutions to these challenges, as highlighted in recent publications and patent filings.

The compound’s physicochemical properties, such as solubility, melting point, and stability under various conditions, are critical for its practical use. Laboratories and manufacturers often prioritize "handling protocols for hydroxylamine derivatives" and "storage conditions for sensitive organics," which are common search terms in this domain. Proper characterization techniques, including NMR spectroscopy and mass spectrometry, are essential for ensuring the compound’s purity and consistency, topics frequently discussed in analytical chemistry circles.

Looking ahead, O-2-(2,2,3,3-tetramethylcyclopropyl)propan-2-ylhydroxylamine may find expanded utility in custom synthesis and specialty chemicals, driven by the demand for tailored molecular building blocks. Its compatibility with click chemistry reactions or photocatalysis could further broaden its appeal. As the scientific community continues to explore new functional groups and reaction pathways, this compound stands as a testament to the innovation driving modern chemical research.